(4-methyl-1H-benzimidazol-2-yl)methylamine hydrochloride

• IUPAC Name: (4-methyl-1H-benzimidazol-2-yl)methanamine;hydrochloride
• InChI: InChI=1S/C9H11N3.ClH/c1-6-3-2-4-7-9(6)12-8(5-10)11-7;/h2-4H,5,10H2,1H3,(H,11,12);1H
• InChI Key: FRJRUUOBEFEJKT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)NC(=N2)CN.Cl
• Molecular Formula: C9H12ClN3
• Molecular Weight: 197.66 g/mol

Description

“(4-methyl-1H-benzimidazol-2-yl)methylamine hydrochloride” is a chemical compound with the molecular formula C9H11N3.HCl and a molecular weight of 197.66. It is used for research purposes, particularly in proteomics research.

Molecular Structure Analysis

The molecular structure of “(4-methyl-1H-benzimidazol-2-yl)methylamine hydrochloride” can be represented by the SMILES notation: CC1=C2C(=CC=C1)NC(=N2)CN.Cl. This notation provides a way to represent the structure of the molecule in a text format.

Scientific Research Applications

DNA Interaction and Fluorescent Staining

One of the prominent applications of benzimidazole derivatives, closely related to (4-methyl-1H-benzimidazol-2-yl)methylamine hydrochloride, is their ability to bind to the minor groove of DNA. Hoechst 33258, a well-known benzimidazole derivative, demonstrates strong binding affinity to AT-rich sequences in the minor groove of double-stranded B-DNA. This property is exploited in fluorescent DNA staining, allowing for the analysis of nuclear DNA content values via flow cytometry and the examination of plant chromosomes. Such derivatives also find applications as radioprotectors and topoisomerase inhibitors, underscoring their potential in rational drug design and molecular biology research (Issar & Kakkar, 2013).

Agricultural and Veterinary Medicine

Benzimidazole derivatives have been extensively applied as fungicides and anthelmintic drugs in agriculture and veterinary medicine. They function as specific inhibitors of microtubule assembly by binding to tubulin, affecting cell division and growth. This mechanism is crucial in understanding the action of benzimidazoles in both plant and animal health, contributing to their role in cancer chemotherapy research as well (Davidse, 1986).

Pharmaceutical Research and Development

In pharmaceutical research, (4-methyl-1H-benzimidazol-2-yl)methylamine hydrochloride and its derivatives play a pivotal role due to their versatile pharmacophore. These compounds exhibit a broad range of pharmacological functions, including antimicrobial, antiviral, antidiabetic, anticancer, and anti-inflammatory activities. The Mannich reaction, essential in organic synthesis, is utilized to produce N-methyl derivatives and various drug molecules, indicating the importance of benzimidazole derivatives in developing new therapeutic agents with increased efficacy and lower toxicity (Vasuki et al., 2021).

Cancer Research

Recent studies have focused on benzimidazole hybrids for their anticancer potential, highlighting their mechanism of action through intercalation, alkylating agents, topoisomerases, DHFR enzymes, and tubulin inhibitors. These derivatives show promise in cancer treatment due to their structural similarity to naturally occurring nitrogenous bases, such as purines, offering a foundation for the development of targeted anticancer agents (Akhtar et al., 2019).

Safety and Hazards

The safety and hazards of “(4-methyl-1H-benzimidazol-2-yl)methylamine hydrochloride” are not specified in the available information. It is intended for research use only and is not intended for diagnostic or therapeutic use.

Future Directions

The future directions for the use of “(4-methyl-1H-benzimidazol-2-yl)methylamine hydrochloride” are not clear from the available information. As it is used in proteomics research, it may have potential applications in the study of proteins and their functions.

Mechanism of Action

Target of Action

A similar compound, 1-methyl-2-benzimidazolemethanamine, has been reported to inhibit the binding of p34 protein to nedd4-1 protein . This suggests that (4-methyl-1H-benzimidazol-2-yl)methylamine hydrochloride may also interact with similar proteins or pathways.

Mode of Action

Based on the reported action of similar benzimidazole derivatives, it can be hypothesized that this compound might interact with its targets, leading to changes in cellular processes .

Biochemical Pathways

Benzimidazole derivatives have been reported to exhibit antimicrobial activity against various bacterial and fungal species . This suggests that the compound might interfere with the biochemical pathways essential for the growth and survival of these microorganisms.

Result of Action

Based on the reported activities of similar compounds, it can be hypothesized that this compound might exhibit antimicrobial activity, potentially leading to the inhibition of microbial growth .